Cas no 73922-81-3 (3-Butyn-2-ol, 4-phenyl-, (R)-)

3-Butyn-2-ol, 4-phenyl-, (R)- structure
3-Butyn-2-ol, 4-phenyl-, (R)- structure
Product Name:3-Butyn-2-ol, 4-phenyl-, (R)-
CAS No:73922-81-3
MF:C10H10O
MW:146.185802936554
CID:541811
PubChem ID:5324983
Update Time:2025-04-19

3-Butyn-2-ol, 4-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-2-ol, 4-phenyl-, (R)-
    • SCHEMBL1657799
    • (2R)-4-Phenyl-3-butyn-2-ol
    • 73922-81-3
    • (r)-4-phenyl-3-butyn-2-ol
    • AC1NT5XK
    • DTXSID60415974
    • Inchi: 1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9,11H,1H3/t9-/m1/s1
    • InChI Key: JYOZFNMFSVAZAW-SECBINFHSA-N
    • SMILES: O[C@@H](C#CC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 146.073164938g/mol
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų
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